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Compound of Interest

Compound Name: Acerogenin G

Cat. No.: B161282 Get Quote

Disclaimer: A comprehensive literature search for "Acerogenin G" did not yield specific

quantitative data, detailed experimental protocols, or elucidated signaling pathways for this

particular compound. Therefore, this guide presents a meta-analysis of the broader class of

Annonaceous acetogenins, using well-studied examples to illustrate their biological activities

and mechanisms of action. This information is intended for researchers, scientists, and drug

development professionals.

Annonaceous acetogenins are a large family of polyketide natural products isolated from plants

of the Annonaceae family.[1][2] These compounds have garnered significant interest for their

potent biological activities, particularly their cytotoxic and anti-tumor properties.[1][3]

Structurally, they are characterized by a long aliphatic chain, often containing tetrahydrofuran

(THF) rings, and terminating in a γ-lactone ring.[4]

Comparative Biological Activities of Acetogenins
Acetogenins exhibit a range of biological effects, with cytotoxicity against tumor cells being the

most extensively studied. Their potency can vary based on their chemical structure, particularly

the nature of the THF rings.

Table 1: Comparative in vivo Anti-tumor Activity of Selected Acetogenins
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Acetogenin
Animal
Model

Tumor Cell
Line

Dosage
Tumor
Growth
Inhibition

Reference

Bullatacin Mice
H22

Hepatoma

25 and 50

µg/kg (5

doses)

~61%

Annosquamin

B
Mice

H22

Hepatoma

25, 50, and

100 µg/kg (10

doses)

up to 53.7%

Annosquatin

B
Mice

H22

Hepatoma

25, 50, and

100 µg/kg (10

doses)

up to 58.7%

Annonacin Nude Mice

MCF-7

(Breast

Cancer)

Not Specified

Tumor

growth-

inhibitory

effect

Ethyl acetate

extract of A.

squamosa

(rich in 12,15-

cis-

squamostatin

-A and

bullatacin)

Mice
Hepatocellula

r tumors
Not Specified 69.55%

Table 2: In vitro Cytotoxicity of Selected Acetogenins against Various Cancer Cell Lines
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Acetogenin Cancer Cell Line
IC50 / ED50
(µg/mL)

Reference

cis-annonacin HT-29 (Colon) <10⁻¹²

Asimicin HT-29 (Colon) 3.3x10⁻¹¹

Bullatacin MCF-7 (Breast) <10⁻¹²

Gigantecin MCF-7 (Breast) 4.1x10⁻⁹

Asimin A-549 (Lung) 8x10⁻⁹

Optimized A. muricata

extract
HT-29 (Colon) 0.956

It is important to note that while potent, some acetogenins have shown potential neurotoxicity,

which is a significant consideration for their therapeutic development.

Mechanism of Action: Inhibition of Mitochondrial
Complex I
The primary mechanism of action for the cytotoxic effects of acetogenins is the inhibition of the

mitochondrial respiratory chain Complex I (NADH:ubiquone oxidoreductase). This inhibition

disrupts the electron transport chain, leading to a decrease in ATP production, which is

particularly detrimental to cancer cells with high metabolic rates. The lipophilic nature of

acetogenins allows them to interact with the hydrophobic ubiquinone-binding channel of

Complex I.
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Acetogenins

Mitochondrial Complex I
(NADH:ubiquinone oxidoreductase)

Inhibits

Electron Transport Chain

Disrupts

Reactive Oxygen Species (ROS)
Production

Increases

ATP Synthase

Impacts Proton Gradient

ATP Production

Decreases

Cancer Cell Death

Leads to

Apoptosis

Induces

Results in
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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